![molecular formula C11H16N2O2 B2745554 1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one CAS No. 2174007-63-5](/img/structure/B2745554.png)
1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one
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Description
1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one, also known as MPTP, is a chemical compound that has been extensively studied for its effects on the central nervous system. MPTP was first synthesized in 1977 and was initially used as a pesticide. However, it was later discovered that MPTP can cause Parkinson's disease-like symptoms in humans and primates.
Scientific Research Applications
Structural Characterization and Analysis
One study focused on the structural characterization and Hirshfeld surface analysis of a pyrazoline compound closely related to the chemical structure . This research provides in-depth insights into the crystal packing and intermolecular interactions within the compound, offering a foundation for understanding its chemical behavior and potential applications in material science or as a precursor for further chemical synthesis (Delgado et al., 2020).
Synthesis Methodologies
Several studies have highlighted efficient synthesis methodologies for compounds containing elements of the target chemical structure, such as tetrahydrobenzo[b]pyran and tetrahydropyran derivatives. These methods involve catalysis under various conditions, showcasing the versatility and potential utility of these compounds in organic synthesis and pharmaceutical research (Mohammadi et al., 2017); (Balalaie et al., 2007).
Potential Applications
Research into the synthesis, DFT study, molecular docking, and insecticidal evaluation of some pyrazole-based tetrahydropyrimidine derivatives indicates potential applications in agriculture and pest control. These studies not only explore the chemical synthesis of these compounds but also their potential utility in addressing real-world problems, such as pest management (Halim et al., 2020).
properties
IUPAC Name |
1-[1-methyl-3-(oxan-4-yl)pyrazol-4-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-8(14)10-7-13(2)12-11(10)9-3-5-15-6-4-9/h7,9H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGRVVTNRBWAUCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(N=C1C2CCOCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one |
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